3'-Fluoro-5'-(trifluoromethyl)acetophenone
Overview
Description
3’-Fluoro-5’-(trifluoromethyl)acetophenone is a chemical compound with the molecular formula C9H6F4O. It has a molecular weight of 206.14 . It is also known by the IUPAC name 1-[3-fluoro-5-(trifluoromethyl)phenyl]ethanone .
Synthesis Analysis
The synthesis of 3’-Fluoro-5’-(trifluoromethyl)acetophenone involves a reaction at 65-75°C for 9 hours . After cooling to normal temperature, water is added for washing, and the oil phase is subjected to vacuum distillation to remove ethyl n-propyl ether . The yield of m-trifluoromethyl acetophenone is 96.3% in terms of trifluoromethyl benzene .Molecular Structure Analysis
The InChI code for 3’-Fluoro-5’-(trifluoromethyl)acetophenone is 1S/C9H6F4O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-4H,1H3 . The InChI key is BDIYAWLPLVWTJY-UHFFFAOYSA-N .Chemical Reactions Analysis
Asymmetric catalytic addition of ethyl groups to 3’-Fluoro-5’-(trifluoromethyl)acetophenone has been reported . This reaction was catalyzed by ligands derived from trans-1,2-diaminocyclohexane and camphor sulfonyl chloride . Phenylation of 3’-Fluoro-5’-(trifluoromethyl)acetophenone in the presence of dihydroxy bis(sulfonamide) ligand (enantioselective catalyst), titanium tetraisopropoxide, and diphenylzinc has also been investigated .Physical And Chemical Properties Analysis
3’-Fluoro-5’-(trifluoromethyl)acetophenone is a liquid at ambient temperature . It has a density of 1.235 g/mL at 25 °C . The refractive index is 1.4611 (lit.) . The boiling point is 198-200 °C (lit.) .Scientific Research Applications
. .
Physical Properties
This compound is a liquid at room temperature . The boiling point is between 471 to 473 Kelvin .
Synthesis
The compound can be synthesized through the phenylation of 3′-(trifluoromethyl)acetophenone in the presence of dihydroxy bis (sulfonamide) ligand (an enantioselective catalyst), titanium tetraisopropoxide, and diphenylzinc .
Use in Fungicide Production
One of the known applications of 3′-(trifluoromethyl)acetophenone is in the production of commercial fungicides . It is used in a key step during the preparation process .
Safety Considerations
When handling this compound, it’s important to take precautions as it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicant (single exposure). The target organs are the respiratory system .
properties
IUPAC Name |
1-[3-fluoro-5-(trifluoromethyl)phenyl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDIYAWLPLVWTJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC(=C1)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60372119 |
Source
|
| Record name | 1-[3-Fluoro-5-(trifluoromethyl)phenyl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60372119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Fluoro-5'-(trifluoromethyl)acetophenone | |
CAS RN |
202664-54-8 |
Source
|
| Record name | 1-[3-Fluoro-5-(trifluoromethyl)phenyl]ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=202664-54-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[3-Fluoro-5-(trifluoromethyl)phenyl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60372119 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3'-Fluoro-5'-(trifluoromethyl)acetophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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